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Executive Summary: The Isomerism Challenge
The molecular formula C15H24O2 represents a rich chemical space containing thousands of

constitutional isomers.[1] In drug development and natural product chemistry, this formula most

frequently denotes sesquiterpenoids (C15 backbone) or substituted phenolic antioxidants.[1]

This guide moves beyond simple naming to provide a rigorous framework for distinguishing and

designating these isomers according to IUPAC Blue Book (P-series) rules. We will analyze

three distinct structural classes that share this formula but require radically different

nomenclature strategies:

Acyclic Sesquiterpene Acids (e.g., Farnesoic Acid)[1][2]

Bicyclic Phytoalexins (e.g., Capsidiol)[1]

Substituted Aromatic Alcohols (e.g., 3,5-Di-tert-butyl-4-hydroxybenzyl alcohol)[1][3][4][5][6]
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Cheminformatics Foundation: Index of Hydrogen
Deficiency (IHD)
Before attempting nomenclature, one must establish the structural constraints.[1] The IHD (or

Degrees of Unsaturation) dictates the sum of rings and

-bonds.[1][4]

Formula:

[1][4]

For C15H24O2:

[1][4]

Structural Implications:

Scenario A (Aromatic): A benzene ring consumes 4 degrees (1 ring + 3

-bonds).[1][4] The side chains must be saturated.[1]

Scenario B (Bicyclic Terpene): 2 rings + 2 double bonds = 4 degrees.[1][4]

Scenario C (Acyclic Terpene): 0 rings + 3 double bonds + 1 carbonyl (acid) = 4 degrees.[1][4]

Comparative Nomenclature Case Studies
Scenario A: The Acyclic Acid
Target Molecule: Farnesoic Acid Biological Role: Precursor to Juvenile Hormone III in insects;

agonist for FXR receptors.[1]

IUPAC Protocol:

Principal Functional Group: Carboxylic acid (-COOH) takes priority.[1][4] Suffix = -oic acid.[1]

[4]

Parent Chain: Longest carbon chain containing the carboxyl group and maximum

unsaturation.[1] Length = 12 carbons (Dodeca).[1]
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Unsaturation: Three double bonds at positions 2, 6, and 10. Suffix = -2,6,10-trienoic acid.[1]

[2][4][7]

Substituents: Methyl groups at 3, 7, and 11.[1][2]

Stereochemistry: The double bonds at C2 and C6 are trisubstituted and require E/Z

designation.[1]

C2: High priority groups (COOH and Alkyl chain) are on opposite sides

(2E).[1]

C6: High priority groups (Methyl and Alkyl chain) are on opposite sides

(6E).[1]

Final IUPAC Name: (2E,6E)-3,7,11-Trimethyldodeca-2,6,10-trienoic acid[1][2][4]

Scenario B: The Bicyclic Phytoalexin
Target Molecule: Capsidiol Biological Role: Antifungal phytoalexin produced by Capsicum

annuum (peppers) and Nicotiana tabacum.[1]

IUPAC Protocol:

Skeleton Identification: Eremophilane-type sesquiterpene.[1][4][8] The core is

octahydronaphthalene.[1]

Principal Group: Two hydroxyl (-OH) groups.[1][4] Suffix = -diol.[1][4]

Numbering: Based on the fused ring system rules, minimizing locants for bridgeheads and

substituents.

Stereochemistry: This molecule has 5 chiral centers. The absolute configuration is critical for

biological activity.[1]

Ring Junction: cis-fused.[1][4]

Isopropenyl group orientation.[1][4]
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Final IUPAC Name: (1R,3R,4S,4aR,6R)-4,4a-Dimethyl-6-(prop-1-en-2-yl)-1,2,3,4,4a,5,6,7-

octahydronaphthalene-1,3-diol[1][4]

Scenario C: The Aromatic Antioxidant
Target Molecule: 3,5-Di-tert-butyl-4-hydroxybenzyl alcohol Industrial Role: Synthetic antioxidant

(Ionox 100), stabilizer for polymers.[1][4]

IUPAC Protocol:

Principal Group: The benzene ring can be named as a substituted phenol or a substituted

benzyl alcohol.[1] IUPAC P-65 rules prefer Benzenemethanol or Phenol depending on the

hierarchy.[1][4]

Option 1 (Phenol parent): 4-(hydroxymethyl)-2,6-di-tert-butylphenol.[3][4][5][6]

Option 2 (Methanol parent): 3,5-di-tert-butyl-4-hydroxybenzenemethanol.[1][4]

Alphabetization: "Butyl" (b) comes before "hydroxy" (h).[1] Note: "tert" is a prefix and often

ignored in alphabetization unless comparing isomeric butyls.[1]

Preferred IUPAC Name (PIN): 3,5-Di-tert-butyl-4-hydroxybenzenemethanol[1][4]

Data Summary: C15H24O2 Isomer Comparison
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Feature Farnesoic Acid Capsidiol
3,5-Di-tert-butyl-4-
hydroxybenzyl
alcohol

Class Acyclic Sesquiterpene
Bicyclic

Sesquiterpene
Alkylated Phenol

IHD 4 (3 C=C, 1 C=O) 4 (2 Rings, 2 C=C) 4 (Benzene Ring)

Chirality
Achiral (Geometric

Isomerism only)
5 Chiral Centers Achiral

Primary Funct.[4][8][9]

Group
Carboxylic Acid Alcohol (Diol) Alcohol / Phenol

Key Spectroscopic ID
NMR:

168-172 ppm (COOH)

NMR:

70-75 ppm (CH-OH)

IR: ~3600 cm⁻¹

(Sharp Phenolic OH)

Workflow: Structural Elucidation to Nomenclature
The following diagram outlines the logical decision tree for naming a novel C15H24O2 isolate.
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Unknown C15H24O2 Isolate

Calculate IHD
(Result = 4)

1H NMR: Aromatic Protons?
(6.5 - 8.5 ppm)

Yes: Benzene Derivative

Signals Found

No: Terpenoid / Fatty Acid

No Signals

Identify Substituents
(-OH, -tBu, -CH2OH)

Apply Benzene Rules
(Alphabetical Order)

IR: Carbonyl Present?
(~1700 cm-1)

Yes: Carboxylic Acid
(e.g., Farnesoic Acid)

Strong C=O

No: Cyclic Alcohol
(e.g., Capsidiol)

No C=O

Select Longest Unsaturated Chain
Assign E/Z Stereochem

Determine Ring Size & Fusion
Assign R/S Stereochem

Click to download full resolution via product page

Figure 1: Decision matrix for classifying and naming C15H24O2 isomers based on

spectroscopic data.

Biosynthetic Context (Pathway Visualization)
Understanding the origin of these isomers aids in confirming the structure.[1] The terpenoids

share a common precursor, Farnesyl Pyrophosphate (FPP).[1]
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Farnesyl Pyrophosphate
(C15 Precursor)

FarnesolPhosphatase

Germacrene A

Cyclization

Farnesoic Acid
(Oxidation)

Dehydrogenase

5-epi-Aristolochene Capsidiol
(Hydroxylation)

CYP450

Click to download full resolution via product page

Figure 2: Divergent biosynthetic pathways from FPP leading to acyclic (Farnesoic acid) and

bicyclic (Capsidiol) C15H24O2 isomers.[1][4]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://webbook.nist.gov/cgi/cbook.cgi?InChI=1/C15H24O2/c1-14(2,3)11-7-10(9-16)8-12(13(11)17)15(4,5)6/h7-8,16-17H,9H2,1-6H3
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-ditert-butyl-4-_hydroxymethyl_phenol
https://pubchem.ncbi.nlm.nih.gov/compound/2_6-ditert-butyl-4-_hydroxymethyl_phenol
https://www.echemi.com/products/pid_Rock24998-35-di-tert-butyl-4-hydroxybenzylalcohol.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB0282783.htm
https://webbook.nist.gov/cgi/cbook.cgi?ID=R506128
https://foodb.ca/compounds/FDB014812
https://www.benchchem.com/product/b150007
https://www.benchchem.com/product/b1268416/docs#decoding-c15h24o2-structural-elucidation-and-iupac-nomenclature-of-bioactive-isomers
https://www.benchchem.com/product/b1268416/docs#decoding-c15h24o2-structural-elucidation-and-iupac-nomenclature-of-bioactive-isomers
https://www.benchchem.com/product/b1268416/docs#decoding-c15h24o2-structural-elucidation-and-iupac-nomenclature-of-bioactive-isomers
https://www.benchchem.com/product/b1268416/docs#decoding-c15h24o2-structural-elucidation-and-iupac-nomenclature-of-bioactive-isomers
https://www.benchchem.com/product/b1268416?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268416?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

